C2H6MgO3

• CAS: 16674-78-5
• Molecular Formula: C2H6MgO3
• Molecular Weight: 102.37 g/mol
• SMILES: CC(=O)O.O.[Mg]
• InChI: InChI=1S/C2H4O2.Mg.H2O/c1-2(3)4;;/h1H3,(H,3,4);;1H2
• InChIKey: IONBZDGFUXRXLQ-UHFFFAOYSA-N
• Solubility: Soluble

Substituting magnesium acetate tetrahydrate with chloride, nitrate, or sulfate salts often leads to failed MgO synthesis, buffer pH drift, or contaminated biological preparations. This ACS-grade tetrahydrate eliminates those risks. • Thermal decomposition to MgO: yields high-surface-area (30-150 m²/g) oxide with no residual chloride or sulfate, unlike MgCl₂ or MgSO₄. • Buffer & enzyme assays: aqueous pH 7.2-8.7; certified DNase/RNase/protease-free; avoids Cl⁻ inhibition of enzymatic activity. • Trace analysis: impurity thresholds as low as ≤0.001% Cl⁻, ≤0.005% SO₄²⁻, ≤5 ppm Fe, ≤5 ppm heavy metals (ACS/99.997% metals basis grades). Supplied in HDPE bottles; shipped ambient globally with full CoA traceability.

Magnesium Acetate Tetrahydrate (CAS 16674-78-5): Product-Specific Evidence for Differentiated Scientific Procurement

Magnesium acetate tetrahydrate (CAS 16674-78-5, formula Mg(CH₃COO)₂·4H₂O, MW 214.46) is the tetrahydrate form of the magnesium salt of acetic acid, appearing as white, hygroscopic crystals or crystalline powder that is deliquescent in moist air [1]. It is characterized by exceptionally high water solubility (1200 g/L at 15°C) and solubility in alcohols, and it decomposes upon heating to yield magnesium oxide (MgO) [1]. The compound is chemically stable under ambient, dry conditions but is strongly hydrophilic and should be stored tightly sealed at +15°C to +25°C [2].

• [1] Magnesium acetate - Wikipedia, The Free Encyclopedia. Available at: https://en.wikipedia.org/wiki/Magnesium_acetate View Source
• [2] Technical Data Sheet for Magnesium Acetate Tetrahydrate (16674-78-5) | Properties & Handling, ChemicalZenith, 2025-11-21. View Source

Magnesium Acetate Tetrahydrate (CAS 16674-78-5): Why Generic In-Class Substitution Is Not a Viable Procurement Strategy

Magnesium acetate tetrahydrate belongs to a broad class of magnesium salts, yet substitution with close analogs such as magnesium chloride hexahydrate (MgCl₂·6H₂O), magnesium nitrate hexahydrate (Mg(NO₃)₂·6H₂O), or magnesium sulfate heptahydrate (MgSO₄·7H₂O) cannot be performed indiscriminately. The counterion identity dictates critical performance parameters including decomposition pathway and completeness during thermal oxide synthesis [1], buffer capacity and pH of aqueous solutions [2], trace impurity profiles relevant to sensitive biological assays , and the propensity to inhibit or activate specific enzymatic activities . These differences are not merely academic but directly translate into failed syntheses, contaminated biological preparations, or unreliable analytical results when the wrong salt is selected. The following quantitative evidence provides the basis for informed, differentiated procurement.

• [1] Gardner, T. J., & Messing, G. L. (1984). Magnesium salt decomposition and morphological development during evaporative decomposition of solutions. Thermochimica Acta, 78(1-3), 17-27. View Source
• [2] Magnesium acetate tetrahydrate Molecular biology, Biosolve Chemicals, Product Information Sheet. View Source

Magnesium Acetate Tetrahydrate (CAS 16674-78-5): Quantitative Comparator Evidence for Differentiated Scientific and Industrial Use

Superior Precursor for Complete Thermal Decomposition to MgO vs. Chloride and Sulfate Salts

During evaporative decomposition of solutions (EDS) with a high heating rate (~300 °C/s), magnesium acetate tetrahydrate achieved full decomposition to MgO powder, whereas magnesium chloride and magnesium sulfate precursors underwent incomplete decomposition due to kinetic limitations [1]. This yields MgO powders with surface areas ranging from 30 to 150 m²/g [1].

Evidence Dimension	Completeness of thermal decomposition to MgO
Target Compound Data	Full decomposition to MgO
Comparator Or Baseline	MgCl₂·6H₂O: Incomplete decomposition; MgSO₄: Incomplete decomposition
Quantified Difference	Qualitative (complete vs. incomplete)
Conditions	Evaporative decomposition of solutions (EDS), heating rate ~300 °C/s

Why This Matters

Incomplete decomposition from chloride or sulfate precursors results in residual contaminants and suboptimal MgO product characteristics, making acetate the mandatory choice for high-purity oxide synthesis.

• [1] Gardner, T. J., & Messing, G. L. (1984). Magnesium salt decomposition and morphological development during evaporative decomposition of solutions. Thermochimica Acta, 78(1-3), 17-27. View Source

High and Well-Defined Aqueous Solubility Enabling Concentrated Stock Solutions

Magnesium acetate tetrahydrate exhibits a solubility of 1200 g/L in water at 15°C . This high solubility, combined with the ability to prepare clear, colorless 1 M stock solutions [1], facilitates the preparation of concentrated reagent stocks without precipitation issues.

Evidence Dimension	Water solubility at ~15-20°C
Target Compound Data	1200 g/L at 15°C
Comparator Or Baseline	Magnesium sulfate heptahydrate: ~710 g/L at 20°C; Magnesium chloride hexahydrate: ~2350 g/L at 20°C
Quantified Difference	1200 g/L (target) vs. ~710 g/L (sulfate) vs. ~2350 g/L (chloride)
Conditions	Water at 15°C (target) and 20°C (comparators)

Why This Matters

The intermediate but substantial solubility allows high concentration formulations while avoiding the extreme hygroscopicity and handling difficulties of ultra-soluble chloride salts.

• [1] Magnesium acetate tetrahydrate Molecular biology, Biosolve Chemicals, Product Information Sheet. View Source

Stringent Trace Metal Specifications for Molecular Biology and Analytical Applications

ACS Reagent Grade magnesium acetate tetrahydrate is specified with maximum impurity levels including ≤0.001% chloride, ≤0.005% sulfate, ≤5 ppm iron, and ≤5 ppm heavy metals (as Pb) [1]. For molecular biology applications, grades are further certified as DNase, RNase, and protease free , with absorbance specifications (A₂₆₀ ≤0.03 AU, A₂₈₀ ≤0.02 AU for 1M solutions) to ensure non-interference in nucleic acid work [2].

Evidence Dimension	Impurity specifications (Cl⁻, SO₄²⁻, Fe, heavy metals)
Target Compound Data	Cl⁻ ≤0.001%, SO₄²⁻ ≤0.005%, Fe ≤5 ppm, heavy metals (Pb) ≤5 ppm
Comparator Or Baseline	Technical grade Mg acetate: Cl⁻ ≤0.01%, SO₄²⁻ ≤0.05% or higher (typical)
Quantified Difference	10-fold to 100-fold lower impurity thresholds
Conditions	ACS Reagent Grade specifications per ACS Committee on Analytical Reagents

Why This Matters

Procurement of the correct grade directly prevents experimental failure in sensitive enzymatic assays, nucleic acid purification, and trace metal analysis where even ppm-level contaminants can inhibit reactions or produce artifacts.

• [1] ACS Reagent Chemicals: Magnesium Acetate Tetrahydrate Monograph, American Chemical Society, 2017. View Source
• [2] Magnesium acetate tetrahydrate Molecular biology, Biosolve Chemicals, Product Information Sheet. View Source

Favorable Buffer and Stabilization Properties in Biological Systems

Aqueous solutions of magnesium acetate tetrahydrate exhibit pH values in the near-neutral range: 7.2–8.7 at 25°C for a 1 M solution . This contrasts with the more acidic solutions produced by magnesium chloride [1] and the more strongly basic or variable pH of other magnesium salts. The compound is specifically recommended as a stabilizer for all stages of bacteriophage purification [2].

Evidence Dimension	pH of aqueous solution
Target Compound Data	1 M solution: pH 7.2–8.7 at 25°C; 50 g/L solution: pH 6.1 at 20°C
Comparator Or Baseline	MgCl₂: acidic (pH ~5–6 for similar concentrations)
Quantified Difference	Target provides near-neutral buffering; chloride is acidic
Conditions	25°C, 1 M aqueous solution (target); 20°C, 50 g/L (EMSURE®)

Why This Matters

The mild, near-neutral pH and buffering capacity of magnesium acetate tetrahydrate prevent pH shock and denaturation in sensitive biological preparations, making it the salt of choice for bacteriophage work and many enzymatic assays.

• [1] Antimicrobial properties of magnesium chloride at low pH in the presence of anionic bases, Scholarmate, 2022. View Source
• [2] Magnesium Acetate Tetrahydrate, Fisher BioReagents, Product Description, Fisher Scientific. View Source

Magnesium Acetate Tetrahydrate (CAS 16674-78-5): Evidence-Backed Application Scenarios for Optimized Procurement

Synthesis of High-Surface-Area MgO Powders via Evaporative Decomposition of Solutions (EDS)

For researchers or manufacturers requiring complete, contaminant-free thermal decomposition to MgO with high surface area (30–150 m²/g), magnesium acetate tetrahydrate is the proven precursor. Chloride and sulfate salts fail to fully decompose under identical high-heating-rate conditions, leaving residual impurities that compromise oxide purity and surface properties [1]. Procurement should prioritize ACS Reagent Grade or higher to minimize anion contamination in the final oxide.

Preparation of Buffers and Stabilizing Solutions for Molecular Biology and Virology

When preparing buffers for bacteriophage purification or enzymatic assays requiring a stable, near-neutral pH and defined magnesium ion concentration without inhibitory anions, magnesium acetate tetrahydrate is the preferred salt. Its aqueous solutions provide pH 7.2–8.7 and are certified free of DNase, RNase, and protease [2]. Substitution with magnesium chloride is inappropriate due to its lower pH and potential to inhibit certain enzymatic activities.

Crystallography and Structural Biology Screening

Crystallization-grade magnesium acetate tetrahydrate, with specified pH (7.2–8.7 at 25°C), conductivity (33.9–37.6 mS/cm), and refractive index ranges, is optimized for use in protein crystallization screens and optimization experiments . The controlled hydration state and defined solution properties reduce variability and improve reproducibility in crystal growth trials compared to less well-characterized commercial magnesium salts.

Trace Metal-Sensitive Analytical Chemistry and High-Purity Reagent Formulation

Analytical laboratories requiring a soluble magnesium source with extremely low levels of chloride, sulfate, iron, and heavy metals should procure ACS Reagent Grade or higher (e.g., 99.997% metals basis) magnesium acetate tetrahydrate. These grades guarantee impurity thresholds as low as ≤0.001% Cl⁻, ≤0.005% SO₄²⁻, ≤5 ppm Fe, and ≤5 ppm heavy metals [3], preventing interference in ICP-MS, atomic absorption, and other trace analysis workflows.

• [1] Gardner, T. J., & Messing, G. L. (1984). Magnesium salt decomposition and morphological development during evaporative decomposition of solutions. Thermochimica Acta, 78(1-3), 17-27. View Source
• [2] Magnesium Acetate Tetrahydrate, Fisher BioReagents, Product Description, Fisher Scientific. View Source
• [3] ACS Reagent Chemicals: Magnesium Acetate Tetrahydrate Monograph, American Chemical Society, 2017. View Source